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Compound of Interest

Compound Name: Apronal

Cat. No.: B1667573 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring a safe and compliant laboratory

environment. This guide provides essential safety and logistical information for the disposal of

Apronal (CAS 528-92-7), a hypnotic/sedative drug. Adherence to these procedures is critical

due to the compound's hazardous nature and potential for adverse health effects.

Essential Safety and Handling Information
Apronal, also known as allylisopropylacetylurea, is a solid substance that is harmful if

swallowed[1]. It has been withdrawn from clinical use in many countries due to dangerous side

effects[2][3]. Therefore, all handling and disposal procedures must be conducted with strict

adherence to safety protocols.

Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves are required.

Eye Protection: Safety glasses or goggles are mandatory.

Lab Coat: A standard laboratory coat must be worn.

Quantitative Data on Apronal
The following table summarizes the key quantitative data available for Apronal, which is crucial

for handling and storage.
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Property Value

Solubility

DMSO: 20 mg/mL[4][5], 150 mg/mL (with

ultrasonic)[6], 37 mg/mL[7] DMF: 20 mg/mL[4]

[5] Ethanol: 5 mg/mL[4][5], 18 mg/mL[7] Water:

Insoluble[7] DMSO:PBS (pH 7.2) (1:4): 0.20

mg/mL[4][5]

Storage Stability ≥ 4 years at -20°C[5]

Disposal Procedures for Apronal Waste
As no specific experimental protocols for the degradation or neutralization of Apronal are

readily available in the scientific literature, a conservative approach based on established best

practices for chemical waste disposal is required. The primary principle is to manage Apronal
as a hazardous chemical waste.

Step-by-Step Disposal Protocol:

Segregation: All waste containing Apronal, including contaminated labware, unused

solutions, and solid material, must be segregated from general laboratory trash.

Waste Collection:

Solid Waste: Collect solid Apronal waste in a clearly labeled, sealed container designated

for hazardous chemical waste.

Liquid Waste: Solutions of Apronal in organic solvents (e.g., DMSO, DMF, ethanol) should

be collected in a separate, compatible, and clearly labeled hazardous waste container. Do

not mix with aqueous waste.

Labeling: All waste containers must be labeled with the words "Hazardous Waste," the full

chemical name "Apronal (Allylisopropylacetylurea)," and the primary hazards (e.g., "Toxic,"

"Harmful if Swallowed").

Storage: Store the sealed hazardous waste containers in a designated, well-ventilated, and

secure area, away from incompatible materials, until collection by a licensed hazardous

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.caymanchem.com/product/34097/apronal
https://cdn.caymanchem.com/cdn/insert/34097.pdf
https://www.medchemexpress.com/Apronal.html
https://www.selleckchem.com/products/apronal.html
https://www.caymanchem.com/product/34097/apronal
https://cdn.caymanchem.com/cdn/insert/34097.pdf
https://www.caymanchem.com/product/34097/apronal
https://cdn.caymanchem.com/cdn/insert/34097.pdf
https://www.selleckchem.com/products/apronal.html
https://www.selleckchem.com/products/apronal.html
https://www.caymanchem.com/product/34097/apronal
https://cdn.caymanchem.com/cdn/insert/34097.pdf
https://cdn.caymanchem.com/cdn/insert/34097.pdf
https://www.benchchem.com/product/b1667573?utm_src=pdf-body
https://www.benchchem.com/product/b1667573?utm_src=pdf-body
https://www.benchchem.com/product/b1667573?utm_src=pdf-body
https://www.benchchem.com/product/b1667573?utm_src=pdf-body
https://www.benchchem.com/product/b1667573?utm_src=pdf-body
https://www.benchchem.com/product/b1667573?utm_src=pdf-body
https://www.benchchem.com/product/b1667573?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667573?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


waste disposal company.

Disposal: Arrange for the disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a certified hazardous waste contractor.

Incineration at a permitted hazardous waste facility is the recommended final disposal

method for this type of compound.

Experimental Workflow for Apronal Disposal
The following diagram illustrates the logical workflow for the proper disposal of Apronal waste

in a laboratory setting.
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Caption: Logical workflow for the safe disposal of Apronal waste.
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Disclaimer: The information provided in this guide is intended for trained laboratory personnel.

Always consult your institution's specific safety and waste disposal guidelines and the Safety

Data Sheet (SDS) for Apronal before handling or disposing of this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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